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Compound of Interest

Compound Name: Sucrose, 6-oleate

Cat. No.: B15189569 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential, step-by-step guidance for the safe and compliant disposal of

Sucrose, 6-oleate.

Safety and Handling Preliminary to Disposal
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes safety glasses, gloves, and a lab coat. In case of a

spill, contain the material by sweeping it up and placing it in a suitable, closed container for

disposal. Avoid generating dust. Do not allow the product to enter drains.

Quantitative Data Summary
The following table summarizes key quantitative data for Sucrose, 6-oleate, compiled from

safety data sheets and chemical databases.
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Property Value

Molecular Formula C₃₀H₅₄O₁₂

Molecular Weight 606.7 g/mol

Appearance Solid

Oral LD50 (Rat)
No data available for Sucrose, 6-oleate. For

Sucrose: 29,700 mg/kg[1]

Biodegradability

Sucrose esters are generally considered

biodegradable, breaking down into sucrose and

fatty acids.[2]

Environmental Hazard
Not expected to be hazardous to the

environment.[2]

Step-by-Step Disposal Protocol
The proper disposal of Sucrose, 6-oleate involves a systematic approach to waste

characterization and segregation. The following protocol outlines the necessary steps to ensure

safe and compliant disposal.

Experimental Protocol: Waste Characterization
Initial Assessment: Review the Safety Data Sheet (SDS) for Sucrose, 6-oleate. The SDS

will provide initial guidance on disposal and potential hazards.

Hazardous Waste Determination: Based on available data, Sucrose, 6-oleate is not

expected to meet the criteria for hazardous waste as defined by the Environmental

Protection Agency (EPA). It is not listed as a hazardous waste and does not typically exhibit

characteristics of ignitability, corrosivity, reactivity, or toxicity.

Ignitability: Not flammable.

Corrosivity: Not corrosive.

Reactivity: Stable under normal conditions.
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Toxicity: While specific data for Sucrose, 6-oleate is limited, related sucrose esters have

low toxicity.[3]

Institutional Guidelines: Consult your institution's specific chemical hygiene plan and waste

disposal guidelines. Institutional policies may have specific requirements for the disposal of

non-hazardous chemical waste.

Waste Segregation: Do not mix Sucrose, 6-oleate waste with hazardous waste streams

(e.g., solvents, heavy metals, or reactive chemicals).

Experimental Protocol: Disposal Procedure
Containerization:

Place solid Sucrose, 6-oleate waste in a clearly labeled, sealed, and compatible

container. A high-density polyethylene (HDPE) container is suitable.

Label the container as "Non-hazardous Laboratory Waste" and clearly identify the

contents: "Sucrose, 6-oleate".

Collection and Storage:

Store the waste container in a designated waste accumulation area within the laboratory.

Ensure the container is kept closed except when adding waste.

Final Disposal:

Arrange for the collection of the non-hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.[2]

Provide the waste disposal vendor with a complete and accurate description of the waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sucrose, 6-oleate.
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Start: Sucrose, 6-oleate Waste

Consult Safety Data Sheet (SDS)

Assess for Hazardous Characteristics
(Ignitable, Corrosive, Reactive, Toxic)

Is the waste hazardous?

Manage as Hazardous Waste:
- Segregate

- Label appropriately
- Dispose via EHS

Yes

Manage as Non-Hazardous Waste:
- Place in a labeled, sealed container

- Dispose via EHS/Licensed Contractor

No

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for Sucrose, 6-oleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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